Cas no 10565-13-6 (Diethyl 4-nitrophenyl malonate)

• Product Name: Diethyl 4-nitrophenyl malonate
• CAS No: 10565-13-6
• MF: C₁₃H₁₅NO₆
• MW: 281.261304140091
• MDL: MFCD06205063
• CID: 139320
• PubChem ID: 10869708
• Update Time: 2024-11-03

Diethyl 4-nitrophenyl malonate Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-(4-nitrophenyl)-, 1,3-diethyl ester
• diethyl 2-(4-nitrophenyl)propanedioate
• diethyl 4-nitro-phenylmalonate
• TE1015
• Diethyl 2-(p-nitrophenyl)malonate
• MFCD06205063
• DIETHYL4-NITROPHENYLMALONATE
• F21416
• diethyl2-(4-nitrophenyl)malonate
• 1,3-diethyl 2-(4-nitrophenyl)propanedioate
• Diethyl 4-nitrophenyl malonate
• Diethyl 2-(4-nitrophenyl)malonate
• 10565-13-6
• AMY4840
• DTXSID60446566
• VTWDYQVTRGDDEE-UHFFFAOYSA-N
• AKOS005254614
• SCHEMBL4279296
• CS-0440618
• 2-(4-nitro-phenyl)-malonic acid diethyl ester
• A801293
• diethyl 4-NITROPHENYLMALONATE
• Propanedioic acid, (4-nitrophenyl)-, diethyl ester
• DB-370018

• MDL： MFCD06205063
• Inchi： 1S/C13H15NO6/c1-3-19-12(15)11(13(16)20-4-2)9-5-7-10(8-6-9)14(17)18/h5-8,11H,3-4H2,1-2H3
• InChI Key： VTWDYQVTRGDDEE-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 281.09000
• Monoisotopic Mass: 281.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 58-59 ºC
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),
• PSA: 98.42000
• LogP: 2.32780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes